Formulators face challenges with surfactants that require high concentrations, degrade under sterilization or harsh conditions, and lack bioactivity. Surfactin (CAS 24730-31-2) solves this: • Ultra-low CMC (0.002% w/v) reduces surfactant dosage up to 1,000-fold vs. SDS. • Maintains full activity after 121°C sterilization, pH 5-13, and 6% NaCl. • Dual-action: antibiofilm and antimicrobial (MIC 512-1024 µg/mL against MRSA) eliminates need for additional actives.
Surfactin (CAS 24730-31-2) is a highly potent cyclic lipopeptide biosurfactant produced by Bacillus subtilis. Characterized by an amphiphilic structure comprising a seven-amino-acid peptide loop and a hydrophobic fatty acid chain, it is widely recognized as one of the most powerful known biosurfactants [1]. From a procurement perspective, Surfactin is valued for its ultra-low critical micelle concentration (CMC), exceptional surface tension reduction capabilities, and robust stability across extreme pH, temperature, and salinity conditions [2]. Its dual functionality as both a high-performance emulsifier and a bioactive agent makes it a high-value substitute for conventional synthetic surfactants in advanced pharmaceutical, cosmetic, and bioremediation formulations [1].
Substituting Surfactin with conventional synthetic surfactants like sodium dodecyl sulfate (SDS) or standard natural emulsifiers often compromises formulation efficiency and biological compatibility. SDS requires dosing at concentrations up to 1,000 times higher to achieve micellization, significantly increasing the chemical burden and potential toxicity in sensitive biomedical or cosmetic applications [1]. Furthermore, while generic natural emulsifiers degrade under high heat or extreme pH, Surfactin maintains its structural integrity and surface activity during sterilization (121 °C) and in high-salinity environments [2]. Relying on standard synthetic surfactants also forfeits Surfactin's intrinsic antibiofilm and antimicrobial properties, forcing formulators to procure and integrate additional active pharmaceutical ingredients to achieve the same multifunctional profile[1].
Surfactin demonstrates an exceptionally low critical micelle concentration (CMC) of approximately 10^-5 M (roughly 10 mg/L), reducing water surface tension from 72 mN/m to 27 mN/m [1]. In direct comparison, the standard chemical surfactant sodium dodecyl sulfate (SDS) requires a significantly higher CMC of approximately 8.4 × 10^-3 M (~2100 mg/L) to achieve micellization, and only lowers surface tension to ~37 mN/m [2]. This quantitative advantage allows Surfactin to achieve superior surface activity at a concentration nearly three orders of magnitude lower than SDS [1].
| Evidence Dimension | Critical Micelle Concentration (CMC) and Surface Tension Reduction |
| Target Compound Data | Surfactin CMC ~10 mg/L; Surface tension reduced to 27 mN/m |
| Comparator Or Baseline | SDS CMC ~2100 mg/L; Surface tension reduced to ~37 mN/m |
| Quantified Difference | Surfactin requires ~1/1000th the concentration of SDS to achieve micellization. |
| Conditions | Aqueous solution, standard temperature and pressure. |
Enables drastic reduction in surfactant dosing volumes, lowering formulation costs and minimizing chemical toxicity in end-products.
When utilized as a co-surfactant, the addition of highly purified Surfactin drastically alters the micellization behavior of standard chemical surfactants. Studies indicate that adding just 0.1 mol% of Surfactin to an aqueous solution of SDS effectively reduces the CMC of the SDS system from 10^-3 M to 10^-6 M without compromising overall surface tension activity[1]. This synergistic effect allows for a 1,000-fold reduction in the required amount of SDS to achieve micellization [2].
| Evidence Dimension | System CMC reduction |
| Target Compound Data | SDS + 0.1 mol% Surfactin achieves CMC of 10^-6 M |
| Comparator Or Baseline | Pure SDS system CMC is 10^-3 M |
| Quantified Difference | 1,000-fold reduction in required SDS concentration for micellization. |
| Conditions | Aqueous surfactant blend at room temperature. |
Allows manufacturers to drastically cut the use of harsh chemical surfactants while maintaining formulation stability and performance.
Surfactin maintains robust surface activity and structural integrity under extreme processing conditions that typically degrade conventional natural emulsifiers. Surfactin solutions exhibit stable surface tension reduction across a pH range of 5 to 13, withstand salinities up to 6-9% NaCl, and retain full surface activity after autoclaving at 121 °C for 10 minutes [1]. In contrast, standard natural food-grade emulsifiers like lecithin and gum Arabic suffer from phase separation and loss of emulsification capacity under high heat and extreme pH in modern processing technologies [2].
| Evidence Dimension | Emulsion and surface activity stability under stress |
| Target Compound Data | Stable surface activity at 121 °C, pH 5-13, and up to 9% NaCl |
| Comparator Or Baseline | Natural emulsifiers (lecithin/gum Arabic) degrade under extreme pH and high temperature |
| Quantified Difference | Surfactin survives sterilization protocols (121 °C) and extreme pH without loss of surface activity. |
| Conditions | Autoclaving (121 °C, 10 min), varied pH and NaCl concentrations. |
Ensures reliable performance and processability in harsh industrial manufacturing, including heat-sterilized pharmaceutical and food-grade formulations.
Unlike synthetic surfactants (e.g., Tween, SDS) which serve purely structural roles, Surfactin acts as a potent biological agent. It demonstrates broad-spectrum antimicrobial activity, with Minimum Inhibitory Concentrations (MIC) against methicillin-resistant Staphylococcus aureus (MRSA) ranging from 512 to 1024 µg/mL [1]. Furthermore, it actively prevents biofilm formation by disrupting bacterial cell membranes and inhibiting penicillinase [1]. Standard chemical surfactants lack these targeted therapeutic properties and do not inhibit biofilm matrix formation.
| Evidence Dimension | Minimum Inhibitory Concentration (MIC) against MRSA |
| Target Compound Data | Surfactin MIC = 512–1024 µg/mL with active MRSA biofilm inhibition |
| Comparator Or Baseline | Standard surfactants (SDS, Tween) = No targeted antimicrobial or antibiofilm activity |
| Quantified Difference | Surfactin provides dual-action surface activity and therapeutic bacterial inhibition. |
| Conditions | In vitro microbroth dilution assay against clinical MRSA strains. |
Eliminates the need for separate antimicrobial additives in specialized wound care, cosmetic, and agricultural products.
Due to its ability to reduce the CMC of SDS by 1,000-fold at just 0.1 mol% addition[1], Surfactin is highly suited as a premium co-surfactant. It allows formulators to drastically lower the concentration of harsh synthetic detergents, creating ultra-mild, low-irritation cosmetic products without sacrificing foaming or emulsification performance.
Leveraging its intrinsic antibiofilm properties and MIC of 512–1024 µg/mL against MRSA [2], Surfactin is an ideal dual-action ingredient for medical applications. It functions simultaneously as a biocompatible emulsifier for drug delivery and an active defense mechanism against secondary bacterial infections in diabetic foot ulcers and burn wounds.
Surfactin's exceptional stability at high temperatures (up to 121 °C), extreme pH (5–13), and high salinity (up to 6% NaCl) [3] makes it a highly effective choice for industrial bioremediation and EOR. It reliably mobilizes heavy hydrocarbons in subterranean environments where standard bio-emulsifiers would rapidly degrade or precipitate.